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Compound of Interest

Compound Name: Insecticidal agent 7

Cat. No.: B12372114 Get Quote

A comprehensive understanding of the physicochemical properties of an active ingredient is

fundamental for the development of effective and stable insecticidal formulations. These

properties influence the compound's absorption, translocation, metabolism, and ultimately its

biological activity.

General Properties
Imidacloprid is a systemic chloronicotinyl insecticide. Its chemical structure features a 6-chloro-

3-pyridinylmethyl-N-nitroimidazolidin-2-ylideneamine moiety.

Property Value

IUPAC Name
(E)-1-(6-chloro-3-pyridylmethyl)-N-

nitroimidazolidin-2-ylideneamine

CAS Number 138261-41-3

Molecular Formula C₉H₁₀ClN₅O₂

Molecular Weight 255.66 g/mol

Quantitative Physicochemical Data
The following table summarizes the key physicochemical parameters of Imidacloprid.
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Parameter Value Conditions

Melting Point 144 °C

Boiling Point Decomposes before boiling

Vapor Pressure 4 x 10⁻⁷ mPa 20 °C

Water Solubility 610 mg/L 20 °C

Octanol-Water Partition

Coefficient (log Kow)
0.57 22 °C

Henry's Law Constant 2.0 x 10⁻¹⁰ Pa m³/mol 20 °C

Experimental Protocols
The determination of the physicochemical properties listed above follows standardized

international guidelines, primarily those established by the OECD (Organisation for Economic

Co-operation and Development).

Determination of Octanol-Water Partition Coefficient
(Kow)
The octanol-water partition coefficient is a critical parameter for predicting the environmental

fate and biological accumulation of a substance. The Shake Flask method is a commonly

employed technique.

Principle: A solution of the test substance in a mixture of n-octanol and water is shaken until

equilibrium is reached. The concentration of the substance in each phase is then measured to

determine the partition coefficient.

Procedure:

Preparation of Solutions: A stock solution of Imidacloprid is prepared in n-octanol.

Partitioning: A known volume of the stock solution is added to a flask containing a mixture of

n-octanol and water.
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Equilibration: The flask is shaken for a predetermined period to allow for the partitioning of

the solute between the two phases.

Phase Separation: The mixture is centrifuged to ensure complete separation of the octanol

and water phases.

Quantification: The concentration of Imidacloprid in both the n-octanol and water phases is

determined using High-Performance Liquid Chromatography (HPLC).

Calculation: The partition coefficient (Kow) is calculated as the ratio of the concentration in

the octanol phase to the concentration in the aqueous phase. The logarithm of this value (log

Kow) is then reported.
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Mechanism of Action and Signaling Pathway
Imidacloprid acts as an agonist at the nicotinic acetylcholine receptors (nAChRs) in the central

nervous system of insects. This binding is irreversible and leads to the persistent activation of
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these receptors.

The continuous influx of sodium ions caused by the open nAChR channels results in

hyperexcitation of the postsynaptic neurons. This is followed by nerve depolarization, blockage

of nerve impulses, and ultimately paralysis and death of the insect.
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To cite this document: BenchChem. [Physicochemical Properties of Insecticidal Agent 7
(Imidacloprid)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372114#insecticidal-agent-7-physicochemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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